Cas no 2126160-10-7 (ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride)

• Product Name: ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride
• CAS No: 2126160-10-7
• CID: 4638977
• Update Time: 2025-05-19

ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride

Additional information on ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride

Ethyl 2-(Methylamino)-2-(Pyridin-3-yl)Acetate Dihydrochloride: A Comprehensive Overview

Ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride, with the CAS number 2126160-10-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring, an amino group, and an ethyl ester moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The pyridin-3-yl group in the molecule contributes to its aromaticity and stability, while the methylamino group introduces basicity and potential for hydrogen bonding. These properties are crucial in determining the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key areas of research involving ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride is its role as a precursor in the synthesis of more complex molecules. For instance, it has been used as an intermediate in the preparation of bioactive compounds targeting various disease states, including cancer and neurodegenerative disorders. The dihydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability during purification processes.

From a synthetic perspective, this compound can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthesis pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are highly valuable in chiral drug discovery.

In terms of applications, ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride has shown promise in biological assays targeting specific enzymes and receptors. Its ability to modulate enzyme activity makes it a candidate for further exploration in drug development programs. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for designing novel therapeutics.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies conducted in vitro and in vivo have provided insights into its absorption, distribution, metabolism, and excretion profiles. These findings are critical for assessing its potential as a drug candidate and for optimizing its formulation for therapeutic use.

In conclusion, ethyl 2-(methylamino)-2-(pyridin-3-yl)acetate dihydrochloride (CAS No: 2126160-10-7) is a multifaceted compound with significant potential in chemical synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as an important tool for researchers in various scientific disciplines.